Cas no 1042449-40-0 (4-(3-Amino-propyl)-1,3-dihydro-imidazole-2-thione hydrochloride)

• Product Name: 4-(3-Amino-propyl)-1,3-dihydro-imidazole-2-thione hydrochloride
• CAS No: 1042449-40-0
• MF: C₆H₁₂ClN₃S
• MW: 193.697578430176
• CID: 6338963
• PubChem ID: 86621794
• Update Time: 2025-08-03

4-(3-Amino-propyl)-1,3-dihydro-imidazole-2-thione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopropyl)-2,3-dihydro-1H-imidazole-2-thione hydrochloride
• SCHEMBL1518509
• XRXQLPVPHZHPKL-UHFFFAOYSA-N
• 1042449-40-0
• SCHEMBL2919699
• 4-(3-amino-propyl)-1,3-dihydro-imidazole-2-thione hydrochloride
• EN300-7715839
• 4-(3-Amino-propyl)-1,3-dihydro-imidazole-2-thione hydrochloride

• Inchi： 1S/C6H11N3S.ClH/c7-3-1-2-5-4-8-6(10)9-5;/h4H,1-3,7H2,(H2,8,9,10);1H
• InChI Key： XRXQLPVPHZHPKL-UHFFFAOYSA-N
• SMILES： Cl.S=C1NC=C(CCCN)N1

Computed Properties

• Exact Mass: 193.0440463g/mol
• Monoisotopic Mass: 193.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2Ų

Additional information on 4-(3-Amino-propyl)-1,3-dihydro-imidazole-2-thione hydrochloride

Comprehensive Overview of 4-(3-Amino-propyl)-1,3-dihydro-imidazole-2-thione hydrochloride (CAS No. 1042449-40-0)

4-(3-Amino-propyl)-1,3-dihydro-imidazole-2-thione hydrochloride (CAS No. 1042449-40-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole-2-thione core and 3-aminopropyl side chain, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive functional groups and stability under various conditions.

The compound's hydrochloride salt form enhances its solubility in aqueous solutions, making it highly suitable for laboratory experiments and industrial applications. Recent studies have explored its utility in designing enzyme inhibitors and receptor modulators, which are critical in treating various diseases. For instance, its structural similarity to naturally occurring heterocyclic compounds allows it to interact with biological targets, such as proteins and nucleic acids, with high specificity.

In the context of current trends, 4-(3-Amino-propyl)-1,3-dihydro-imidazole-2-thione hydrochloride aligns with the growing demand for small-molecule therapeutics and precision medicine. The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models can predict their interactions with biological systems more efficiently. Additionally, its relevance in cancer research and neurodegenerative disease studies makes it a hot topic in academic and industrial circles.

From a synthetic chemistry perspective, the compound's CAS No. 1042449-40-0 serves as a key identifier for researchers sourcing high-purity materials. Its synthesis typically involves multi-step organic reactions, including cyclization and amination processes, which are well-documented in peer-reviewed journals. The compound's stability under standard storage conditions (e.g., room temperature, dry environments) ensures its longevity in research settings, reducing waste and improving cost-efficiency.

Another area of interest is the compound's potential role in green chemistry initiatives. As the scientific community shifts toward sustainable practices, 4-(3-Amino-propyl)-1,3-dihydro-imidazole-2-thione hydrochloride is being evaluated for its environmental impact. Researchers are investigating whether its production can be optimized to minimize hazardous byproducts, aligning with global ESG (Environmental, Social, and Governance) standards.

For those searching for "imidazole derivatives in drug discovery" or "CAS 1042449-40-0 applications," this compound offers a compelling case study. Its versatility and well-characterized properties make it a staple in modern laboratories. Furthermore, its compatibility with high-throughput screening techniques positions it as a valuable tool for identifying novel therapeutic agents.

In summary, 4-(3-Amino-propyl)-1,3-dihydro-imidazole-2-thione hydrochloride (CAS No. 1042449-40-0) represents a convergence of chemistry, biology, and technology. Its applications span from medicinal chemistry to biotechnology, reflecting the interdisciplinary nature of contemporary scientific research. As advancements in machine learning and automated synthesis continue, this compound is poised to play an even greater role in shaping the future of science and medicine.